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Introduction
3,3',5,5'-Tetramethylbenzidine (TMB) is a sensitive and widely used chromogenic substrate for

horseradish peroxidase (HRP) in various immunoassays, such as Enzyme-Linked

Immunosorbent Assay (ELISA).[1] The enzymatic reaction between HRP and TMB in the

presence of a peroxide source results in the formation of a blue-colored product.[1][2] To

terminate the reaction at a specific time point and stabilize the color for accurate measurement,

a stop solution is added. This application note provides detailed information on the composition

and preparation of common TMB stop solutions and outlines a standard protocol for their use in

a typical ELISA workflow.

Chemical Reaction and Stopping Principle
The reaction catalyzed by HRP involves the oxidation of TMB, a process that occurs in two

steps. Initially, TMB is oxidized to a blue cation radical.[1] The addition of an acidic stop

solution halts the enzymatic activity of HRP and facilitates the further oxidation of the blue

product to a yellow diimine product.[1][3] This color change is accompanied by a shift in the
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maximum absorbance wavelength from approximately 652 nm (blue) to 450 nm (yellow), which

also enhances the signal intensity.[2][3]

Composition and Preparation of TMB Stop Solutions
The most common stop solutions for TMB-based assays are acidic. Sulfuric acid (H₂SO₄) is

widely used, with concentrations ranging from 0.16M to 2M.[4][5] Hydrochloric acid (HCl) can

also be utilized.[6] The choice of concentration can influence the stability of the final color and

the signal intensity.

Table 1: Common TMB Stop Solution Compositions and Preparation
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Stop Solution
Component

Molarity (mol/L)
Preparation from
Concentrated
Stock

Notes

Sulfuric Acid (H₂SO₄) 2 M

To prepare 1 L, slowly

add 108.7 mL of

concentrated H₂SO₄

(98%, 18.4 M) to ~800

mL of deionized water.

Mix well and adjust

the final volume to 1 L

with deionized water.

Caution: Always add

acid to water, not the

other way around, as

the dilution process is

highly exothermic.[4]

A commonly used and

robust stop solution.

[7][8][9]

Sulfuric Acid (H₂SO₄) 1 M

To prepare 1 L, slowly

add 54.3 mL of

concentrated H₂SO₄

(98%, 18.4 M) to ~800

mL of deionized water.

Mix well and adjust

the final volume to 1

L.

Provides a strong stop

and stable yellow

color. Reading should

be completed within

15 minutes to avoid

signal decrease.[10]

Sulfuric Acid (H₂SO₄) 0.5 M

To prepare 1 L, slowly

add 27.2 mL of

concentrated H₂SO₄

(98%, 18.4 M) to ~800

mL of deionized water.

Mix well and adjust

the final volume to 1

L.

A gentler stop

solution, suitable for

many commercial

ELISA kits.[11]

Sulfuric Acid (H₂SO₄) 0.16 M To prepare 1 L, slowly

add 8.7 mL of

concentrated H₂SO₄

Used in some specific

kit protocols.[5]
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(98%, 18.4 M) to ~800

mL of deionized water.

Mix well and adjust

the final volume to 1

L.

Hydrochloric Acid

(HCl)
1 N

To prepare 1 L, add

83.3 mL of

concentrated HCl

(37%, 12 M) to ~800

mL of deionized water.

Mix well and adjust

the final volume to 1

L.

An alternative to

sulfuric acid.[6]

Note: Always handle concentrated acids with extreme care in a fume hood and wear

appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

goggles.

TMB Substrate Solution Preparation
For researchers preparing their own TMB substrate solution, a typical protocol involves

dissolving TMB dihydrochloride in an organic solvent and then diluting it in an appropriate

buffer.

Table 2: TMB Substrate Solution Preparation

Component Stock Solution Preparation
Working Solution
Preparation

TMB Dihydrochloride

Dissolve TMB dihydrochloride

tablets or powder in DMSO to

a concentration of 1 mg/mL.[8]

[9]

Add 1 mL of the TMB stock

solution to 9 mL of 0.05 M

Phosphate-Citrate Buffer (pH

5.0).[7][8]

Hydrogen Peroxide (H₂O₂)
Use a fresh 30% H₂O₂

solution.

Immediately before use, add 2

µL of 30% H₂O₂ per 10 mL of

the TMB/buffer solution.[7][8]
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Experimental Protocol: ELISA
The following is a generalized protocol for a typical indirect ELISA using a TMB substrate and a

stop solution.

Experimental Workflow
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Antigen Coating

Blocking

Antibody Incubation

Detection

Stopping Reaction

Data Acquisition

1. Coat plate with antigen

2. Block non-specific sites

Wash

3. Add primary antibody

Wash

4. Add HRP-conjugated secondary antibody

Wash

5. Add TMB substrate solution

Wash

6. Incubate for color development (blue)

7. Add stop solution (e.g., 2M H₂SO₄)

8. Read absorbance at 450 nm

Click to download full resolution via product page

Caption: A typical workflow for an indirect ELISA protocol.
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Methodology

Antigen Coating: Coat the wells of a 96-well microplate with the desired antigen diluted in a

suitable coating buffer. Incubate overnight at 4°C.

Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween 20).

Blocking: Block the remaining protein-binding sites in the coated wells by adding a blocking

buffer (e.g., 5% non-fat dry milk in PBS). Incubate for 1-2 hours at room temperature.

Washing: Repeat the washing step.

Primary Antibody Incubation: Add the primary antibody diluted in blocking buffer to the wells.

Incubate for 1-2 hours at room temperature.

Washing: Repeat the washing step.

Secondary Antibody Incubation: Add the HRP-conjugated secondary antibody diluted in

blocking buffer. Incubate for 1 hour at room temperature.

Washing: Repeat the washing step.

Substrate Incubation: Add 100 µL of the freshly prepared TMB substrate solution to each

well. Incubate at room temperature in the dark for 15-30 minutes, or until the desired color

develops.[2]

Stopping the Reaction: Add 50-100 µL of the chosen stop solution (e.g., 2M H₂SO₄) to each

well.[2][8] The volume of the stop solution should typically be equal to the volume of the

substrate solution used.[12] The blue color will turn to yellow.

Absorbance Measurement: Read the absorbance of each well at 450 nm using a microplate

reader.[2]

TMB Chemical Reaction Pathway
The following diagram illustrates the chemical transformation of TMB during the enzymatic

reaction and after the addition of the acidic stop solution.
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HRP-Catalyzed Oxidation Acidic Stop Solution

TMB (Colorless)
Abs: ~285 nm

Cation Radical (Blue)
Abs: ~652 nm

HRP, H₂O₂

Diimine (Yellow)
Abs: ~450 nm

H⁺ (Acid)

Click to download full resolution via product page

Caption: The chemical pathway of TMB oxidation.

Troubleshooting and Considerations
High Background: Insufficient washing, contaminated reagents, or prolonged incubation

times can lead to high background signals.

No or Weak Signal: Inactive HRP conjugate, incorrect antibody dilutions, or improper storage

of TMB substrate can result in a weak or absent signal. TMB solutions are light-sensitive and

should be protected from light.[6]

Precipitate Formation: The formation of a precipitate may indicate that the HRP

concentration is too high.[2]

Inconsistent Results: Ensure thorough mixing after adding the stop solution to achieve

uniform color development across the well.

By understanding the composition of TMB stop solutions and following standardized protocols,

researchers can achieve reliable and reproducible results in their immunoassays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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